Cas no 42069-15-8 (2-Bromoisobutyric anhydride)

• Product Name: 2-Bromoisobutyric anhydride
• CAS No: 42069-15-8
• MF: C₈H₁₂Br₂O₃
• MW: 315.98708152771
• CID: 2602222
• PubChem ID: 329767232
• Update Time: 2024-11-04

2-Bromoisobutyric anhydride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-2-methylpropanoic anhydride
• ATRP initiator
• 2-bromoisobutyric anhydride
• Bis(2-bromoisobutyric acid)anhydride
• (2-bromo-2-methylpropanoyl) 2-bromo-2-methylpropanoate
• 2-Bromoisobutyric anhydride, 95%
• 42069-15-8
• starbld0005567
• SCHEMBL5159118
• 2-Bromoisobutyric anhydride

• MDL： MFCD23704416
• Inchi： 1S/C8H12Br2O3/c1-7(2,9)5(11)13-6(12)8(3,4)10/h1-4H3
• InChI Key： CHYAZMNKLHWVBP-UHFFFAOYSA-N
• SMILES： BrC(C)(C)C(=O)OC(C(C)(C)Br)=O

Computed Properties

• Exact Mass: 315.91327 g/mol
• Monoisotopic Mass: 313.91532 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 315.99
• XLogP3: 2.7
• Topological Polar Surface Area: 43.4

Experimental Properties

• Melting Point: 56-60 °C

2-Bromoisobutyric anhydride Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3265 8 / PGII
• WGK Germany：3
• Hazard Category Code： 22-34
• Safety Instruction： 26-36/37/39-39
• Hazardous Material Identification：